Cas no 890634-16-9 (3-(2-chlorophenyl)-N-(3-methoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: 3-(2-chlorophenyl)-N-(3-methoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 890634-16-9
• MF: C₂₁H₁₉ClN₄O
• MW: 378.854763269424
• CID: 5830218
• PubChem ID: 16449879
• Update Time: 2025-05-28

3-(2-chlorophenyl)-N-(3-methoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-N-(3-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine
• 890634-16-9
• F3250-0293
• Z431950408
• STK953942
• AKOS002248865
• 3-(2-chlorophenyl)-N-(3-methoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C21H19ClN4O/c1-13-11-19(24-15-7-6-8-16(12-15)27-3)26-21(23-13)20(14(2)25-26)17-9-4-5-10-18(17)22/h4-12,24H,1-3H3
• InChI Key： YRCTWBVZPUCIQL-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3Cl)C(C)=NN1C(NC1=CC=CC(OC)=C1)=CC(C)=N2

Computed Properties

• Exact Mass: 378.1247389g/mol
• Monoisotopic Mass: 378.1247389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 51.4Ų

Additional information on 3-(2-chlorophenyl)-N-(3-methoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-amine

Comprehensive Overview of 3-(2-chlorophenyl)-N-(3-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 890634-16-9)

The compound 3-(2-chlorophenyl)-N-(3-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 890634-16-9) is a pyrazolopyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 2-chlorophenyl and 3-methoxyphenyl substituents, contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its selective binding properties and kinase inhibition potential, which align with current trends in targeted therapy and precision medicine.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in oncology and inflammatory disease research. 3-(2-chlorophenyl)-N-(3-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine has been explored for its potential role in modulating specific signaling pathways. Its pyrazolo[1,5-a]pyrimidine core is a privileged scaffold in medicinal chemistry, often associated with high bioavailability and low toxicity. These attributes make it a promising candidate for further investigation in preclinical studies.

The synthesis of CAS No. 890634-16-9 involves multi-step organic reactions, with a focus on achieving high purity and yield. Key intermediates include 2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine and 3-methoxyphenyl isocyanate, which are coupled under controlled conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm the compound's identity and purity. This rigorous characterization ensures reproducibility and reliability in research applications.

One of the most frequently searched questions about this compound revolves around its mechanism of action and biological targets. Preliminary studies suggest that 3-(2-chlorophenyl)-N-(3-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine may interact with specific protein kinases, making it a subject of interest in cancer therapy and autoimmune disorders. Researchers are also investigating its potential as a fluorescence probe for imaging applications, leveraging its stable aromatic structure.

From a commercial perspective, CAS No. 890634-16-9 is available through specialized chemical suppliers, often in milligram to gram quantities. Its price and availability are influenced by factors such as synthetic complexity and market demand. As the pharmaceutical industry continues to prioritize structure-activity relationship (SAR) studies, this compound is likely to remain a focal point for academic and industrial researchers alike.

Environmental and safety considerations are also critical when handling 3-(2-chlorophenyl)-N-(3-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine. While it is not classified as a hazardous material, standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation, are recommended. Regulatory compliance with REACH and other chemical safety frameworks ensures its responsible use in research settings.

In summary, 3-(2-chlorophenyl)-N-(3-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 890634-16-9) represents a versatile and intriguing compound with broad implications for drug development and biochemical research. Its structural uniqueness and potential therapeutic applications make it a valuable subject for ongoing scientific exploration.